Cas no 1495598-89-4 (3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide
• CAS No: 1495598-89-4
• MF: C₁₀H₁₆FN₃O₂S
• MW: 261.316344261169
• MDL: MFCD20058783
• CID: 5180536
• PubChem ID: 64322954
• Update Time: 2025-07-21

3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-fluoro-4-[methyl[2-(methylamino)ethyl]amino]-
• 3-Fluoro-4-(methyl(2-(methylamino)ethyl)amino)benzenesulfonamide
• 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide

• MDL： MFCD20058783
• Inchi： 1S/C10H16FN3O2S/c1-13-5-6-14(2)10-4-3-8(7-9(10)11)17(12,15)16/h3-4,7,13H,5-6H2,1-2H3,(H2,12,15,16)
• InChI Key： ARQXJTYVSXRWIT-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(N(C)CCNC)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide

Comprehensive Overview of 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide (CAS No. 1495598-89-4)

The compound 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide (CAS No. 1495598-89-4) is a fluorinated sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the fluoro substituent and the sulfonamide functional group, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

One of the key reasons for the growing interest in 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide is its versatility in medicinal chemistry. The presence of the methylaminoethylamino moiety enhances its ability to interact with biological targets, while the sulfonamide group contributes to its stability and bioavailability. Recent studies have highlighted its potential in designing inhibitors for carbonic anhydrases, a family of enzymes implicated in conditions such as glaucoma and cancer. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal side effects.

In the context of AI-driven drug discovery, 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide has emerged as a molecule of interest due to its computable physicochemical properties. Machine learning models often prioritize sulfonamide derivatives for their favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, making this compound a frequent subject of in silico screening. Additionally, its fluorine atom, a hallmark of modern pharmaceuticals, improves metabolic stability and binding affinity, addressing common challenges in drug design.

From a synthetic chemistry perspective, the preparation of 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide involves multi-step organic transformations, including fluorination and sulfonylation reactions. Researchers often optimize these processes to achieve high yields and purity, as impurities can significantly impact downstream applications. The compound's CAS No. 1495598-89-4 serves as a critical identifier in chemical databases, facilitating collaboration and data sharing among scientists worldwide.

Environmental and regulatory considerations also play a role in the study of 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide. As the pharmaceutical industry shifts toward green chemistry, efforts are underway to develop sustainable synthetic routes for such compounds. This includes minimizing hazardous byproducts and employing catalytic methods to reduce waste. These advancements resonate with broader societal concerns about sustainability and eco-friendly manufacturing, topics frequently searched by professionals and students alike.

Looking ahead, the potential applications of 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide extend beyond traditional medicine. Its structural motifs are being investigated for use in materials science, particularly in designing functional polymers and coatings with tailored properties. This interdisciplinary approach underscores the compound's relevance in addressing contemporary scientific challenges, from healthcare to advanced materials.

In summary, 3-fluoro-4-{methyl2-(methylamino)ethylamino}benzene-1-sulfonamide (CAS No. 1495598-89-4) represents a compelling example of how targeted molecular design can yield compounds with diverse and impactful applications. Its integration into cutting-edge research areas, such as AI-assisted drug discovery and sustainable chemistry, ensures its continued prominence in scientific literature and industrial innovation.